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Compound of Interest

Compound Name: Aluminum, tributyl-

Cat. No.: B072995 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of tributylaluminum (TBA), a versatile and

highly reactive organoaluminum compound. The information presented herein is intended for

professionals in research and development who require a comprehensive understanding of

TBA's properties, safe handling procedures, and its application in chemical synthesis,

particularly in polymerization reactions.

Core Properties of Tributylaluminum
Tributylaluminum is a pyrophoric liquid, meaning it can ignite spontaneously upon contact with

air. It is a powerful reducing agent and a key component in Ziegler-Natta catalyst systems. Its

fundamental properties are summarized below.

Property Value Citation(s)

Chemical Formula C₁₂H₂₇Al [1][2][3][4][5][6]

Molecular Weight 198.32 g/mol [2][3][5]

Appearance Colorless to light-yellow liquid [2][5]

Density 0.823 g/mL at 20 °C [2]

Boiling Point 110 °C at 0.4 kPa [2]

CAS Number 1116-70-7 [1][2][3][4]
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Experimental Protocols
Safe Handling and Storage of Tributylaluminum
Due to its pyrophoric and reactive nature, strict safety protocols must be followed when

handling tributylaluminum. It is crucial to work in an inert atmosphere, typically within a

glovebox or under a flow of dry, inert gas such as nitrogen or argon.

Personal Protective Equipment (PPE):

Flame-resistant lab coat

Chemical-resistant gloves (e.g., neoprene or butyl rubber)

Tightly fitting safety goggles or a face shield

Storage:

Store in a tightly sealed container under an inert atmosphere.

Keep in a cool, dry, and well-ventilated area away from sources of ignition and moisture.

Never store in containers with plastic caps through which it can leak over time.[6]

Spill and Emergency Procedures:

In case of a small spill, it can be covered with a dry, non-reactive absorbent material such as

sand or vermiculite.

DO NOT use water or carbon dioxide extinguishers on a tributylaluminum fire, as it reacts

violently with water.[6] Use a dry chemical powder (Class D) extinguisher.

In case of skin contact, immediately flush the affected area with copious amounts of water

and seek medical attention.

Application in Ziegler-Natta Polymerization of Ethylene
Tributylaluminum serves as a crucial co-catalyst in Ziegler-Natta polymerization, a method

used to produce polyolefins like polyethylene. The following is a generalized experimental
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protocol for the polymerization of ethylene.

Materials:

Titanium tetrachloride (TiCl₄) as the catalyst

Tributylaluminum (TBA) as the co-catalyst

High-purity ethylene gas

Anhydrous heptane or a similar inert solvent

A jacketed glass reactor equipped with a mechanical stirrer, temperature control, and gas

inlet/outlet

Procedure:

Reactor Preparation: The reactor is thoroughly dried and purged with dry nitrogen to remove

all traces of air and moisture.

Catalyst and Co-catalyst Introduction:

Anhydrous heptane is introduced into the reactor.

A specific molar ratio of TBA to TiCl₄ is crucial for catalyst activity and is typically in the

range of 2:1 to 10:1. The desired amount of TBA solution is added to the reactor.

The TiCl₄ solution is then slowly added to the reactor containing the TBA and solvent. The

mixture is stirred for a set period to allow for the formation of the active catalyst complex.

Polymerization:

The reactor is heated to the desired polymerization temperature, typically between 50-

80°C.

Ethylene gas is then introduced into the reactor at a constant pressure.
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The polymerization is allowed to proceed for a predetermined time, during which the

consumption of ethylene is monitored.

Termination and Product Isolation:

The ethylene feed is stopped, and the reaction is quenched by the addition of an alcohol,

such as isopropanol, to deactivate the catalyst.

The resulting polymer precipitates as a solid.

The polymer is then filtered, washed with the quenching agent and a suitable solvent to

remove any catalyst residues, and dried under vacuum.

Logical Workflow and Diagrams
Ziegler-Natta Polymerization Pathway
The following diagram illustrates the key stages of Ziegler-Natta polymerization, from catalyst

activation to chain propagation.
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Caption: Ziegler-Natta polymerization workflow.

This guide provides a foundational understanding of tributylaluminum for professionals in

scientific research and development. Given the hazardous nature of this compound, it is

imperative to consult comprehensive safety data sheets and established laboratory safety

protocols before its use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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